5-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(3-fluoro-4-methoxycarbonylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H10FNO5/c1-21-14(20)9-3-2-7(5-11(9)15)8-4-10(13(18)19)12(17)16-6-8/h2-6H,1H3,(H,16,17)(H,18,19)
• InChI Key: SRKVLQGQWZHEKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CNC(=O)C(=C2)C(=O)O)F
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID20688127
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261960-26-2

Description

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxynicotinic acid (5-FMC2HNA) is a synthetic derivative of nicotinic acid, a type of vitamin B3. It is a white crystalline solid with a molecular weight of 254.2 g/mol. 5-FMC2HNA has a wide range of applications in scientific research and has been used in the synthesis of various compounds. It is also known as 3-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxylic acid and is abbreviated as 5-FMC2HNA.

Scientific Research Applications

5-FMC2HNA has been used in the synthesis of various compounds such as 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxylate and 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxamide. It has also been used in the synthesis of various drugs such as 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxamide-2-sulfonamide (FMC2HNAS) and 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxamide-2-phosphate (FMC2HNAP). In addition, 5-FMC2HNA has been used in the synthesis of other compounds such as 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxamide-2-thiocyanate (FMC2HNATC) and 5-fluoro-4-methoxybenzylidene-2-hydroxy-5-pyridinecarboxamide-2-acetate (FMC2HNAA).

Mechanism of Action

The exact mechanism of action of 5-FMC2HNA is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, 5-FMC2HNA may reduce inflammation and pain.
Biochemical and Physiological Effects
In vitro studies have shown that 5-FMC2HNA has anti-inflammatory and analgesic effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. In addition, 5-FMC2HNA has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 (CYP) enzymes. This may have implications for drug interactions.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-FMC2HNA in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Furthermore, its anti-inflammatory and analgesic effects have been demonstrated in vitro. On the other hand, the exact mechanism of action of 5-FMC2HNA is not yet fully understood and the compound has not been tested in vivo.

Future Directions

In order to fully understand the potential of 5-FMC2HNA, further research is needed. Potential future directions include:
1. Investigating the exact mechanism of action of 5-FMC2HNA and its effects on other enzymes involved in drug metabolism.
2. Investigating the effects of 5-FMC2HNA on inflammation and pain in vivo.
3. Investigating the effects of 5-FMC2HNA on other diseases and conditions.
4. Investigating the potential drug interactions of 5-FMC2HNA.
5. Investigating the potential applications of 5-FMC2HNA in drug synthesis.
6. Investigating the potential applications of 5-FMC2HNA in other areas of scientific research.

Synthesis Methods

5-FMC2HNA can be synthesized by a two-step process. In the first step, 4-methoxybenzaldehyde is reacted with 3-fluoropyridine-2-carboxylic acid in the presence of a base such as sodium hydroxide in an aqueous solution. This reaction yields the intermediate 5-fluoro-4-methoxybenzylidene-2-carboxylic acid. In the second step, this intermediate is reacted with hydrazine hydrate in an aqueous solution in the presence of a base such as sodium hydroxide. This reaction yields 5-FMC2HNA.